Cas no 1283717-48-5 (1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 1283717-48-5
• MF: C₁₆H₁₉F₂NO₄
• MW: 327.323171854019
• CID: 6272644
• PubChem ID: 138754835
• Update Time: 2025-07-18

1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid
• EN300-1454243
• 1283717-48-5
• 1-[(tert-butoxy)carbonyl]-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C16H19F2NO4/c1-16(2,3)23-15(22)19-7-12(13(8-19)14(20)21)9-4-10(17)6-11(18)5-9/h4-6,12-13H,7-8H2,1-3H3,(H,20,21)
• InChI Key： CUWBJJWZOWXYHL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1CN(C(=O)OC(C)(C)C)CC1C(=O)O)F

Computed Properties

• Exact Mass: 327.12821441g/mol
• Monoisotopic Mass: 327.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1283717-48-5) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid, identified by the CAS number 1283717-48-5, is a specialized organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidine derivatives, which are well-documented for their role in various biological processes and drug development. The presence of both a tert-butoxy carbonyl (Boc) protecting group and a 3,5-difluorophenyl moiety introduces distinct chemical properties that make this molecule particularly interesting for synthetic and pharmacological studies.

The Boc group in the molecular structure serves as an effective protecting group for amines, commonly employed in peptide synthesis and the development of peptidomimetics. Its stability under various reaction conditions while being removable under mild acidic conditions makes it a preferred choice for multi-step synthetic routes. In contrast, the 3,5-difluorophenyl substituent introduces electron-withdrawing effects through the fluorine atoms, which can modulate the electronic properties of the aromatic ring. This modification is particularly valuable in medicinal chemistry, as fluorinated aromatic compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability.

Recent advancements in drug discovery have highlighted the importance of fluorinated heterocycles in developing novel therapeutics. Pyrrolidine derivatives, particularly those incorporating fluorine atoms, have been explored for their potential in targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. The combination of the Boc-protected carboxylic acid functionality and the 3,5-difluorophenyl group in 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1283717-48-5) positions it as a versatile intermediate for constructing complex molecules with tailored biological activities.

One of the most compelling aspects of this compound is its utility in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to biological targets with moderate affinity. These fragments can then be linked or modified to generate lead compounds with higher potency. The structural features of 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid, including its rigid pyrrolidine core and fluorinated aromatic ring, make it an ideal candidate for generating novel pharmacophores.

In recent years, there has been growing interest in developing inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in many biological pathways. Pyrrolidine-based inhibitors have shown promise in disrupting these interactions due to their ability to mimic key binding residues or induce conformational changes in protein targets. The presence of the Boc group allows for further derivatization of this compound into peptidomimetics or pseudopeptides that can enhance binding specificity while maintaining solubility and stability. Such modifications are essential for optimizing drug-like properties and improving pharmacokinetic profiles.

The 3,5-difluorophenyl moiety further enhances the potential of this compound as a drug development intermediate. Fluorine atoms are known to influence both the physical properties and biological activity of molecules. For instance, they can increase lipophilicity, reduce metabolic degradation, and improve receptor binding affinity. These effects have been exploited in numerous successful drugs on the market today. By incorporating this moiety into a pyrrolidine scaffold, researchers can fine-tune the electronic environment around key functional groups, thereby modulating reactivity and interaction with biological targets.

From a synthetic chemistry perspective, 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1283717-48-5) offers several advantages as a building block. The Boc group provides a convenient handle for protecting reactive amine functionalities during synthetic transformations, while the carboxylic acid group allows for further derivatization via esterification or amidation reactions. Additionally, the pyrrolidine ring can be further functionalized at other positions to introduce additional substituents or linkages required for specific biological activities.

Recent studies have demonstrated the utility of this compound in developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid, including its rigid pyrrolidine core and fluorinated aromatic ring, make it an attractive scaffold for designing kinase inhibitors.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication and survival, making them attractive targets for therapeutic intervention. Pyrrolidine derivatives have been explored as inhibitors against various viral enzymes and proteins. The presence of both protective groups and fluorinated moieties enhances the potential of this compound to interact with viral targets while maintaining stability under physiological conditions.

The versatility of 1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid (CAS No. 1283717-48-5) also extends to its application in material science and agrochemicals. For instance, fluorinated pyrrolidines can be used as intermediates in synthesizing advanced materials with unique electronic properties or as precursors for developing novel agrochemicals with enhanced pest control efficacy.

In conclusion,1-(tert-butoxy)carbonyl-4-(3,5-difluorophenyl)pyrrolidine-3-carboxylic acid represents a valuable asset in modern chemical biology and medicinal chemistry research due to its unique structural features and broad applicability across multiple disciplines. Its combination of protective groups and fluorinated aromatic moieties makes it an ideal candidate for generating novel pharmacophores with potential therapeutic applications ranging from oncology to antiviral treatments.